N-[1-methyl-2-(3-methyl-1H-pyrazol-5-yl)ethyl]-5-(phenoxymethyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[1-(5-methyl-1H-pyrazol-3-yl)propan-2-yl]-5-(phenoxymethyl)-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C18H21N5O2/c1-12(8-14-9-13(2)20-21-14)19-18(24)17-10-15(22-23-17)11-25-16-6-4-3-5-7-16/h3-7,9-10,12H,8,11H2,1-2H3,(H,19,24)(H,20,21)(H,22,23)
• InChI Key: ZUCVOUUWKQLLSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)CC(C)NC(=O)C2=NNC(=C2)COC3=CC=CC=C3
• Molecular Formula: C18H21N5O2
• Molecular Weight: 339.4 g/mol

Description

N-[1-methyl-2-(3-methyl-1H-pyrazol-5-yl)ethyl]-5-(phenoxymethyl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C18H21N5O2 and its molecular weight is 339.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 339.16952493 g/mol and the complexity rating of the compound is 430. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Antileukemic Activity : A study focused on the synthesis of 3-triazeno derivatives of pyrazole-4-carboxylic acid and pyrazole-4-carboxamide, demonstrating significant antileukemic activity and increased survival times in leukemia assays. This research indicates the potential of pyrazole derivatives, including compounds with similar structures to the specified chemical, in antileukemic applications (Shealy & O'dell, 1971).

• Structural Characterization of Enaminones : Another study describes the synthesis of enaminones, including their structural determination through X-ray diffraction, suggesting the significance of tautomerism and intramolecular hydrogen bonds in such compounds. This research provides insight into the structural features that might be relevant for compounds like N-[1-methyl-2-(3-methyl-1H-pyrazol-5-yl)ethyl]-5-(phenoxymethyl)-1H-pyrazole-3-carboxamide (Brbot-Šaranović et al., 2001).

• N-substituted Pyrazoline Derivatives : Research on N-substituted 3,5-diphenyl-2-pyrazoline-1-thiocarboxamides provided details on the molecular structure and interactions, which can be useful for understanding the behavior and potential reactivity of related pyrazole derivatives (Köysal et al., 2005).

Potential Applications

• Anticancer and Antimicrobial Activities : A study on the synthesis, characterization, and biological evaluation of pyrazole derivatives highlighted their antitumor, antifungal, and antibacterial activities. These findings indicate the potential medical and pharmaceutical applications of pyrazole-based compounds (Titi et al., 2020).

• Nematocidal Activity : Research into 3-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives demonstrated a significant nematocidal activity, suggesting the utility of such compounds in agricultural applications, particularly in pest management (Zhao et al., 2017).

Mechanism of Action

The herbicidal activity assays showed that compounds 1- (2-fluorophenyl)-3-methyl-1H-pyrazol-5-yl 3,7-dichloroquinoline-8-carboxylate (8l, EC 50 = 10.53 g/ha) and 10a (EC 50 = 10.37 g/ha) had an excellent inhibition effect on barnyard grass in greenhouse experiment.

Safety and Hazards

Greenhouse safety experiment of rice exhibited almost no difference in plant height and fresh weight treated 10a at stage 1∼2-leaf of rice after 14 days but 8l had a detrimental effect.